Cas no 945744-04-7 (2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester)

• Product Name: 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester
• CAS No: 945744-04-7
• MF: C₁₈H₃₃NO₇
• MW: 375.457126379013
• CID: 1061528
• PubChem ID: 102086206
• Update Time: 2025-06-08

2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Di(tert-butyloxycarbonyl)-L-homoserinetert-Butyl Ester
• tert-butyl N,N-bis(tert-butyloxycarbonyl)-L-homoserinate
• Tert-butyl (2S)-2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-4-hydroxybutanoate
• tert-Butyl bis(tert-butoxycarbonyl)-L-homoserinate
• 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester
• 945744-04-7
• 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester
• N,N-Bis[(1,1-dimethylethoxy)carbonyl]-L-homoserine 1,1-Dimethylethyl Ester

• Inchi： 1S/C18H33NO7/c1-16(2,3)24-13(21)12(10-11-20)19(14(22)25-17(4,5)6)15(23)26-18(7,8)9/h12,20H,10-11H2,1-9H3/t12-/m0/s1
• InChI Key： OOJGLSISAHOXOW-LBPRGKRZSA-N
• SMILES： O(C([C@H](CCO)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 375.22600
• Monoisotopic Mass: 375.22570239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.37000
• LogP: 3.25130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester

Introduction to 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester (CAS No. 945744-04-7) in Modern Chemical Biology

The compound 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester, identified by the CAS number 945744-04-7, represents a significant advancement in the field of peptidomimetics and synthetic biology. As a protected derivative of L-homoserine, this molecule plays a pivotal role in the synthesis of complex peptides and has garnered considerable attention for its applications in drug development and molecular biology research.

2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester is structurally characterized by the presence of two tert-butyloxycarbonyl (Boc) protecting groups and a tert-butyl ester moiety at the L-homoserine backbone. These modifications enhance the stability of the compound during synthetic processes, making it an invaluable intermediate in peptide coupling reactions. The Boc groups provide selective protection for the amino groups, while the tert-butyl ester ensures solubility and reactivity under mild conditions.

In recent years, the demand for high-fidelity peptide mimetics has surged due to their potential in modulating biological pathways and developing novel therapeutics. The utility of 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester lies in its ability to serve as a versatile building block for constructing peptidic scaffolds. Researchers have leveraged this compound to design peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties.

One of the most compelling applications of 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester is in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By incorporating this compound into peptide sequences, scientists have developed inhibitors that target specific proteases with high selectivity. For instance, studies have demonstrated its efficacy in inhibiting matrix metalloproteinases (MMPs), which are implicated in tissue degradation and tumor metastasis.

The synthesis of 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester involves a multi-step process that requires precise control over reaction conditions. The Boc protection is typically achieved using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or 4-dimethylaminopyridine (DMAP). The subsequent formation of the tert-butyl ester is carried out under acidic conditions, often using sulfuric acid or thionyl chloride. These synthetic protocols highlight the compound's importance as a synthetic intermediate and underscore the expertise required to handle such reagents effectively.

Advances in solid-phase peptide synthesis (SPPS) have further enhanced the utility of 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester. SPPS allows for the automated synthesis of peptides on resin supports, enabling rapid assembly of complex sequences with high yields. The incorporation of this protected amino acid into peptide chains facilitates orthogonal coupling reactions, ensuring minimal side reactions and optimal peptide purity. This has been particularly beneficial in large-scale peptide production, where efficiency and reproducibility are paramount.

Recent research has also explored the role of 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester in drug discovery pipelines. Peptidomimetics derived from this compound have shown promise as lead compounds for small-molecule drugs. By modifying the structure to enhance binding affinity and metabolic stability, researchers have identified candidates with therapeutic potential against various diseases. For example, peptidomimetics designed using this intermediate have been investigated for their ability to modulate receptor activity and interfere with pathogenic protein-protein interactions.

The growing interest in 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester has led to its commercial availability from multiple chemical suppliers, ensuring accessibility for researchers worldwide. However, proper handling and storage are essential to maintain its integrity. The compound should be stored under inert conditions at low temperatures to prevent degradation. Additionally, adherence to safety protocols is necessary when working with protected amino acids due to their reactivity and potential health hazards.

In conclusion, 2-Di(tert-butyloxycarbonyl)-L-homoserine tert-Butyl Ester (CAS No. 945744-04-7) is a cornerstone in modern peptidic chemistry, serving as a critical intermediate in synthetic biology and drug development. Its structural features enable versatile applications in peptide synthesis, protease inhibition, and molecular medicine research. As advancements continue to emerge, this compound will likely remain at the forefront of innovative chemical biology approaches.